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Compound Focus: Propargite

CAS No.: 2312-35-8

Cat. No.: S588211

Current Requlatory Status of Propargite

Propargite remains a registered pesticide in the United States and California for agricultural use against
mites [1]. Regulatory bodies continuously evaluate pesticides, which can lead to changes in status or

permitted residue levels.

The table below summarizes the current regulatory context in key regions:

Region / Regulatory Status & . .
. Key Points & Recent Actions
Organization Context

United States Registered [1]. Subject Pesticide registrations are periodically reviewed. A 2025
(EPA) to continuous evaluation  cancellation order for other pesticides illustrates ongoing
and potential mitigation regulatory activity [3].

2].

California Registered; not listed as DPR actively monitors pesticide use, illnesses, and
(DPR) under reevaluation [1]. environmental residues to inform potential future actions

[2].
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Region / Regulatory Status &

o Key Points & Recent Actions
Organization Context

European Context on MRL setting EU recently adopted regulations lowering MRLs for

Union (EU) process provided. certain pesticides (e.g., clothianidin, thiamethoxam)
based on environmental grounds, a relatively new
approach [4]. This trend could influence future reviews of
other chemicals.

Experimental Data on Novel Propargite Analogues

Recent scientific research focuses on modifying the propargite structure to overcome its limitations,
particularly phytotoxicity (plant damage) [5]. The following table summarizes experimental data for two of

the most promising new compounds compared to the original propargite.

Biological Activity
Structural ) ) o
Compound . (against Tetranychus Key Experimental Findings
Modifications . .
cinnabarinus)

Known to cause phytotoxicity on
certain crops, especially under high
temperatures [5].

Propargite  Original structure

| Compound 5.16 | Benzene ring: tert-butyl group replaced with chlorine or trifluoromethoxy. Alkyl chain:
Propargyl group replaced with a 2-fluoroethyl group [5]. | LCso: 14.85 mg/L [5] | Superior acaricidal
activity; demonstrated excellent crop safety on cowpea seedlings [5]. | | Compound 5.32 | Benzene ring:
tert-butyl group replaced with chlorine or trifluoromethoxy. Alkyl chain: Propargyl group replaced with a
3,3,3-trifluoropropyl group [5]. | LCso: 14.32 mg/L [5] | High acaricidal activity; also exhibited unusual

aphicidal activity, which is rare for this chemical class [5]. |

The workflow below illustrates the process of creating and testing these novel compounds.
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Start: Propargite as Template

l

Identify Limitation:
Phytotoxicity (Crop Damage)

Design Halogenated Analogues

Key Structural Modifications

N

Replace tert-butyl group Replace propargyl group
on benzene ring with with fluorinated alkyl chains
Cl or OCF3 (e.g., 2-fluoroethyl)

N[/

Chemical Synthesis
& Characterization
(NMR, HRMS)

:

Bioactivity Screening

N

Against Spider Mites Against Aphids
(Tetranychus cinnabarinus) (Myzus persicae)

N

Crop Safety Assessment
(on Cowpea Seedlings)
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Identify Lead Compounds
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Detailed Experimental Protocol for Bioactivity Assessment

The experimental data in the table above was generated using the following standardized methodology [5]:

¢ Chemical Synthesis & Characterization: Target compounds were synthesized by reacting modified
phenolic cyclohexanols with halogenated alkyl sulfonyl chlorides. All synthesized compounds were
purified and characterized using:
o *H NMR & **C NMR Spectroscopy: To confirm molecular structure.
o High-Resolution Mass Spectrometry (HRMS): To verify elemental composition.
e Bioactivity Screening (Lethal Concentration 50 - LCso):
o Test Organisms: Adult Tetranychus cinnabarinus (spider mite) and Myzus persicae (green
peach aphid).
o Procedure: A range of concentrations of the test compounds were applied. The mortality of the
test organisms was recorded after a set period, and the LCso (concentration required to kill 50%
of the test population) was calculated using statistical methods.
e Crop Safety Assessment:
o Test Plant: Cowpea seedlings.
o Procedure: The lead compounds were applied to seedlings under controlled conditions.
Phytotoxicity was assessed by visually evaluating the plants for damage (like leaf scorching or
wilting) compared to untreated controls.

Key Insights for Researchers

¢ Regulatory Trends: The EU's move to lower MRLs based on environmental protection, not just
dietary risk, signals a broader scope for future regulatory decisions that could affect many pesticides
[4].

¢ Innovation Pathway: The research demonstrates that structural modification, particularly introducing
halogens like fluorine and chlorine, is a viable strategy to enhance the safety and efficacy profile of
existing pesticide chemistries [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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